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The table below summarizes key findings from a 12-month clinical trial (the RESTORE study) that

investigated the effect of adding Erdosteine to usual COPD maintenance therapy [1].

Outcome Measure Patient Group
Result with
Erdosteine

Result with
Placebo

Statistical
Significance (P-
value)

Patients
experiencing ≥1
exacerbation

GOLD 2 (Moderate) 43 of 126

(34.1%)

62 of 128

(48.4%)

Not explicitly

stated (Fewer
events reported)

Duration of
corticosteroid
treatment (days)

GOLD 2 (Moderate,
moderate-to-severe

exacerbations)

11.4 days 13.3 days P = 0.043

Patients requiring
antibiotics

GOLD 2 (Moderate,

moderate-to-severe
exacerbations)

71.4% 85.8% P < 0.001

Health-Related
Quality of Life
(SGRQ Total
Score)

GOLD 2 (Moderate,
patients who

exacerbated)

Significant
improvement

from baseline

Worsening or
less

improvement

P < 0.05 (vs.
placebo)
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Outcome Measure Patient Group
Result with
Erdosteine

Result with
Placebo

Statistical
Significance (P-
value)

Subjective Disease
Severity (Patient-
rated)

GOLD 2 (Moderate,
patients who

exacerbated)

Significant
improvement

from baseline

Worsening or
less

improvement

P < 0.05 (vs.
placebo)

Health-Related
Quality of Life &
Symptoms

GOLD 3 (Severe) No significant

differences

No significant

differences

Not Significant

Key Conclusions from the Data:

Efficacy in Moderate COPD: The data strongly suggests that Erdosteine provides the most

significant quality of life benefits for COPD patients with moderate (GOLD 2) airflow limitation [1].
The reduction in exacerbations and need for additional medications like corticosteroids and antibiotics

directly contributes to improved patient well-being.
Limited Efficacy in Severe COPD: The benefits were not observed in patients with severe (GOLD 3)

airflow limitation, indicating that the drug's effectiveness may depend on disease stage [1].

Experimental Protocols from Key Studies

To evaluate the evidence, it's important to understand how the key data was generated.

1. Primary Source (RESTORE Study - COPD Quality of Life) [1]

Study Design: A Phase III, multinational, randomized, double-blind, placebo-controlled trial.

Participants: 467 COPD outpatients with moderate or severe airflow limitation and a history of ≥2
exacerbations in the previous year.

Intervention: Erdosteine (300 mg twice daily) or placebo added to usual maintenance therapy for 12
months.

Outcome Measures:
Exacerbations: Defined as a worsening of symptoms requiring a change in medication.

Severity was graded (mild, moderate, severe).
Health-Related Quality of Life (HRQoL): Measured using the St. George's Respiratory
Questionnaire (SGRQ). A change of ≥4 points is considered clinically significant.
Subjective Severity: Assessed using a 5-point scale (0-4) by both patients and physicians.
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2. Supporting Study (Acute Bronchitis Symptom Relief) [2]

Study Design: A randomized, double-blind, non-inferiority trial comparing HL-301 (an herbal
preparation) to Erdosteine.

Participants: Adults with acute bronchitis.
Intervention: Erdosteine (300 mg three times daily) for 7 days.

Outcome Measure: Change in Bronchitis Severity Score (BSS), which combines five symptoms
(cough, sputum, dyspnea, chest pain, wheezing) on a 0-4 scale. This study demonstrates

Erdosteine's use as an active comparator and its efficacy in relieving acute symptoms.

Proposed Mechanisms for Quality of Life Improvement

Erdosteine's benefits are linked to its multi-faceted pharmacological actions. The diagram below illustrates

how these mechanisms may contribute to improving a patient's quality of life.

Diagram: Proposed multi-modal mechanisms of Erdosteine leading to quality of life improvement.

The mechanistic data is supported by the following experimental evidence:

Antioxidant & Anti-inflammatory: Experimental research indicates Erdosteine prevents free radical

accumulation, increases protective cellular mechanisms, and reduces pro-inflammatory cytokines like
IL-6 and IL-8 [3] [4].

NGF/TrkA Inhibition (Potential Analgesia): In silico and in vitro studies show Erdosteine and its
metabolite Met-1 bind to the TrkA receptor, inhibiting its activation by Nerve Growth Factor (NGF).

This suggests a potential non-opioid mechanism for reducing pain, which could significantly impact
quality of life [5].

Limitations and Gaps in Available Data

For a comprehensive "Comparison Guide," please note the following limitations based on the current search

results:

No head-to-head data against other mucolytics (e.g., N-acetylcysteine) specifically on quality of life
endpoints.

Lack of quantitative data for other alternatives, making a structured comparison table with multiple
drugs impossible.

Population-specific effects are crucial; the benefits are most clearly demonstrated in moderate
COPD, not severe COPD.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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